Cas no 380423-82-5 (3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide)
3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- (2E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide
- 380423-82-5
- Z44324594
- AKOS001024184
- 3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide
- STK949901
- EN300-26585750
- (E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide
- 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide
-
- Inchi: 1S/C17H12BrClN2O2/c1-23-16-7-6-11(9-13(16)18)8-12(10-20)17(22)21-15-5-3-2-4-14(15)19/h2-9H,1H3,(H,21,22)
- InChI Key: PPQLKMJFNXEUAA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1Cl)(=O)C(C#N)=CC1=CC=C(OC)C(Br)=C1
Computed Properties
- Exact Mass: 389.97707g/mol
- Monoisotopic Mass: 389.97707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- Density: 1.546±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 581.4±50.0 °C(Predicted)
- pka: 9.91±0.70(Predicted)
3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26585750-0.05g |
3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide |
380423-82-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide
Comprehensive Overview of 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide (CAS No. 380423-82-5)
3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide, with the CAS number 380423-82-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a bromo-methoxyphenyl moiety, a chlorophenyl amide, and a cyano-propenamide backbone, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.
The structural complexity of 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide allows for diverse reactivity, which is crucial for medicinal chemistry optimizations. Its CAS 380423-82-5 identifier is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing kinase inhibitors, a hot topic in oncology research, where modulating enzyme activity is critical for targeted cancer therapies. This aligns with the growing demand for small-molecule therapeutics in personalized medicine.
From an industrial perspective, the compound’s bromo and chloro substituents enable selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in green chemistry initiatives. Laboratories optimizing catalytic processes often reference CAS 380423-82-5 due to its balanced steric and electronic properties. Additionally, its cyano group offers a handle for further derivatization, a feature exploited in proteolysis-targeting chimeras (PROTACs) development—a cutting-edge field in drug degradation technologies.
Environmental and regulatory considerations are also shaping the discourse around 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide. With increasing emphasis on REACH compliance and sustainable synthesis, chemists are exploring solvent-free or bio-based routes to produce such intermediates. The compound’s CAS 380423-82-5 profile is often reviewed for biodegradability and eco-toxicity data, addressing concerns raised by the European Chemicals Agency (ECHA) and similar bodies worldwide.
In analytical chemistry, 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide serves as a calibration standard for HPLC and LC-MS methods due to its distinct UV absorption and fragmentation patterns. Its chromatographic behavior is frequently cited in method development papers, particularly for analyzing multi-residue samples in environmental or food safety testing—a trending topic amid stricter food safety regulations globally.
The compound’s nomenclature, including its IUPAC name and CAS 380423-82-5, is often queried in academic forums alongside questions about scalable synthesis protocols. Patent landscapes reveal its use in intellectual property claims for heterocyclic compounds, underscoring its commercial value. As AI-driven molecular design gains traction, datasets containing 380423-82-5 are leveraged to train algorithms for de novo drug design, bridging computational and experimental chemistry.
In summary, 3-(3-Bromo-4-methoxyphenyl)-N-(2-chlorophenyl)-2-cyano-2-propenamide (CAS 380423-82-5) epitomizes the intersection of innovation and practicality in modern chemistry. Its applications span drug development, catalysis, and analytical science, resonating with contemporary priorities like sustainability and digital transformation in research. Ongoing studies will likely expand its utility, particularly in emerging fields such as bioorthogonal chemistry and materials science.
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